Cas no 2137778-15-3 (Butanamide, 2,3-dimethyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]-)

• Product Name: Butanamide, 2,3-dimethyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]-
• CAS No: 2137778-15-3
• MF: C₁₇H₂₆N₂O
• MW: 274.401144504547
• CID: 5299383
• Update Time: 2025-08-05

Butanamide, 2,3-dimethyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2,3-dimethyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]-

• Inchi： 1S/C17H26N2O/c1-12(2)13(3)17(20)19-10-8-14-6-7-16-15(11-14)5-4-9-18-16/h6-7,11-13,18H,4-5,8-10H2,1-3H3,(H,19,20)
• InChI Key： ATCYQONZBQQDDE-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CC2=C(C=1)CCCN2)(=O)C(C)C(C)C

Additional information on Butanamide, 2,3-dimethyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]-

Butanamide, 2,3-dimethyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]- (CAS No. 2137778-15-3): A Comprehensive Overview

Butanamide, 2,3-dimethyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]- (CAS No. 2137778-15-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the amide class of molecules, characterized by its amide functional group (-CO-NH-) and a complex alkyl chain structure. The presence of dimethyl and tetrahydro-6-quinolinyl substituents in its molecular framework endows it with unique chemical properties and potential biological activities.

The molecular structure of this compound can be described as follows: a central amide core is connected to a butyl chain that is further substituted with two methyl groups at the 2 and 3 positions. The N-terminal of the amide group is linked to an ethyl chain that carries a tetrahydro-6-quinolinyl moiety. This intricate arrangement not only contributes to the compound's complexity but also opens up a wide range of possibilities for its interaction with biological targets.

In recent years, there has been a growing interest in quinoline derivatives due to their diverse pharmacological properties. Quinolines are known for their antimicrobial, antimalarial, and anticancer activities. The tetrahydro-6-quinolinyl group in Butanamide, 2,3-dimethyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]- (CAS No. 2137778-15-3) is particularly noteworthy as it may contribute to the compound's ability to modulate biological pathways associated with these diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the amide group and the quinoline derivative suggests that it could exhibit both enzymatic and receptor-based interactions. This dual capability makes it an attractive candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the importance of structural diversity in drug design. Compounds like Butanamide, 2,3-dimethyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]- (CAS No. 2137778-15-3) exemplify how modifying specific parts of a molecule can lead to novel pharmacological effects. The dimethyl substitution at the 2 and 3 positions of the butyl chain may influence the compound's solubility and bioavailability, while the tetrahydro-6-quinolinyl group could be responsible for its interaction with specific biological targets.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex quinoline ring system. These methods ensure high yield and purity, which are crucial for subsequent biological evaluation.

In terms of biological activity, preliminary studies suggest that Butanamide, 2,3-dimethyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]- (CAS No. 2137778-15-3) may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The quinoline moiety is known to interact with various neurotransmitter systems, making this compound a promising candidate for further exploration in this field.

The potential therapeutic applications of this compound are broad and include conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. The ability of quinoline derivatives to cross the blood-brain barrier enhances their appeal as candidates for central nervous system drugs. Further research is needed to fully elucidate the mechanisms by which this compound exerts its effects.

One of the key challenges in drug development is optimizing pharmacokinetic properties such as absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX). Butanamide derivatives have shown promise in improving these parameters through structural modifications. The presence of polar functional groups like the amide bond enhances water solubility while allowing for interactions with hydrophobic binding sites.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used extensively to predict the binding affinity and interactions of Butanamide derivatives with biological targets. These simulations provide valuable insights into how structural changes can influence biological activity.

Future directions in research may include exploring analogs of Butanamide, 2,3-dimethyl-N-[2-(1,2,3,4-tetrahydro-6-quinolinyl)ethyl]-(CAS No.2137778-15-3).

In conclusion,

This comprehensive overview highlights the potential of Butanamide, 2,

The study emphasizes

The exploration